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Compound of Interest

Compound Name: 3-Hydroxyisonicotinic acid

Cat. No.: B130362

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-Hydroxyisonicotinic acid.
Adherence to these procedures is critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hydroxyisonicotinic acid is a solid, crystalline powder that can cause skin irritation, serious
eye irritation, and potential respiratory irritation.[1][2] Therefore, stringent adherence to PPE
protocols is mandatory.

Summary of Required PPE
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PPE Category

Specification

Eye Protection

Chemical safety goggles are required at all
times.[1] A face shield should be used when

there is a risk of splashing.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile) must
be worn.[1] Gloves should be inspected before
use and changed immediately if contaminated

or damaged.

Respiratory Protection

A NIOSH-approved dust respirator or the use of
a chemical fume hood is required when handling
the solid powder to avoid inhalation of dust

particles.[1]

Body Protection

A standard laboratory coat must be worn and
kept fully buttoned.[3] Protective clothing and
boots may be required for larger scale

operations.[1]

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Weighing:

All handling of solid 3-Hydroxyisonicotinic acid should be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Use a non-sparking spatula or scoop to weigh the desired amount of the compound onto a

tared weigh boat or into a suitable container.

Avoid creating dust. If dust is generated, use a gentle sweeping motion to collect it, do not

blow it.

. Dissolution:
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When dissolving the solid, add the powder slowly to the solvent to prevent splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature of the
vessel.

Ensure the vessel is appropriately vented if there is a possibility of gas evolution.

. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[1]

Decontaminate all surfaces and equipment that came into contact with the chemical.

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing 3-Hydroxyisonicotinic acid must be treated as chemical waste and

disposed of according to institutional and local regulations.

Solid Waste:

o Collect unused solid 3-Hydroxyisonicotinic acid and any contaminated disposable
materials (e.g., weigh boats, gloves, paper towels) in a clearly labeled, sealed container
for solid chemical waste.
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o The waste should be categorized as non-halogenated organic solid waste.

e Liquid Waste:

o Solutions of 3-Hydroxyisonicotinic acid should be collected in a labeled, sealed
container for non-halogenated organic liquid waste.

o Do not mix with halogenated solvents or other incompatible waste streams.

o The pH of the waste solution should be neutralized if it is acidic or basic, following
institutional safety protocols, before being collected for disposal.

o Empty Containers:

o Thoroughly rinse empty containers with a suitable solvent. The rinsate should be collected
as liquid chemical waste.

o Once cleaned, containers can be disposed of according to institutional guidelines for
decontaminated glassware or plastic.

Quantitative Data

Property Value

Chemical Formula CeHsNOs3

Molecular Weight 139.11 g/mol

Appearance Yellow to deep yellow-red crystal or powder[1]
Melting Point 315°C (decomposes)[1]

No specific OEL (e.g., PEL, TLV) has been
Occupational Exposure Limits (OELS) established. Follow standard good laboratory

practices for handling powdered chemicals.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of 3-Hydroxyisonicotinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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